Cas no 106817-54-3 (1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI))

1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI) structure
106817-54-3 structure
Product Name:1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI)
CAS No:106817-54-3
MF:C6H6O2
MW:122.065889835358
CID:127320
PubChem ID:12205424
Update Time:2025-04-18

1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI)
    • HYDROQUINONE, [14C(U)]
    • (1,2,3,4,5,6-14C6)Cyclohexa-1,3,5-triene-1,4-diol
    • Hydroquinone,[14c(u)]
    • DTXSID501302917
    • 106817-54-3
    • 1,4-Benzenediol-1,2,3,4,5,6-14C6
    • Inchi: 1S/C6H6O2/c7-5-1-2-6(8)4-3-5/h1-4,7-8H/i1+2,2+2,3+2,4+2,5+2,6+2
    • InChI Key: QIGBRXMKCJKVMJ-YROCTSJKSA-N
    • SMILES: O[14C]1[14CH]=[14CH][14C](=[14CH][14CH]=1)O

Computed Properties

  • Exact Mass: 122.056
  • Monoisotopic Mass: 122.056
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • PSA: 40.46000
  • LogP: 1.09780
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